![molecular formula C17H18N2O3S B5779346 N-{[(2,4-dimethoxyphenyl)amino]carbonothioyl}-2-phenylacetamide](/img/structure/B5779346.png)
N-{[(2,4-dimethoxyphenyl)amino]carbonothioyl}-2-phenylacetamide
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Overview
Description
N-{[(2,4-dimethoxyphenyl)amino]carbonothioyl}-2-phenylacetamide, also known as DAPH-12, is a synthetic compound that has shown potential as a research tool in the field of neuroscience. DAPH-12 is a member of the phenylacetamide family of compounds and has been found to have a unique mechanism of action that makes it an interesting candidate for further research.
Mechanism of Action
The mechanism of action of N-{[(2,4-dimethoxyphenyl)amino]carbonothioyl}-2-phenylacetamide involves its inhibition of VMAT2. VMAT2 is responsible for the transport of monoamine neurotransmitters into synaptic vesicles, where they are stored until release. By inhibiting VMAT2, this compound prevents the uptake of monoamine neurotransmitters into synaptic vesicles, leading to a decrease in their release and altered neuronal signaling.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied in both in vitro and in vivo models. In vitro studies have shown that this compound can inhibit VMAT2 activity in a dose-dependent manner, with higher concentrations leading to greater inhibition. In vivo studies have shown that this compound can alter dopamine release and uptake in the striatum, a brain region involved in reward and motivation.
Advantages and Limitations for Lab Experiments
One advantage of using N-{[(2,4-dimethoxyphenyl)amino]carbonothioyl}-2-phenylacetamide in lab experiments is its specificity for VMAT2 inhibition. Unlike other compounds that can inhibit multiple transporters, this compound is highly selective for VMAT2. This allows researchers to study the specific effects of VMAT2 inhibition without confounding factors from other transporters.
One limitation of using this compound in lab experiments is its relatively low potency compared to other VMAT2 inhibitors. This can make it more difficult to achieve complete inhibition of VMAT2 activity and may require higher concentrations of this compound.
Future Directions
There are several future directions for research involving N-{[(2,4-dimethoxyphenyl)amino]carbonothioyl}-2-phenylacetamide. One area of interest is its potential as a tool for studying the role of monoamine neurotransmitters in behavior and disease. By altering the release and uptake of these neurotransmitters, this compound can provide insights into the mechanisms underlying various neurological and psychiatric disorders.
Another area of interest is the development of more potent and selective VMAT2 inhibitors based on the structure of this compound. By modifying the structure of this compound, researchers may be able to improve its potency and selectivity, leading to more effective research tools and potential therapeutic agents.
In conclusion, this compound is a synthetic compound with potential as a research tool in the field of neuroscience. Its unique mechanism of action and specificity for VMAT2 inhibition make it an interesting candidate for further research. By studying the effects of this compound on monoamine neurotransmitter signaling, researchers may gain insights into the mechanisms underlying various neurological and psychiatric disorders.
Synthesis Methods
The synthesis of N-{[(2,4-dimethoxyphenyl)amino]carbonothioyl}-2-phenylacetamide involves the reaction of 2,4-dimethoxyaniline with carbon disulfide and sodium hydroxide to form the corresponding dithiocarbamate. This intermediate is then reacted with phenylacetyl chloride to form this compound. The synthesis of this compound is a relatively simple process and can be carried out in a laboratory setting with standard equipment.
Scientific Research Applications
N-{[(2,4-dimethoxyphenyl)amino]carbonothioyl}-2-phenylacetamide has been found to have potential as a research tool in the field of neuroscience. Specifically, it has been shown to inhibit the activity of the vesicular monoamine transporter 2 (VMAT2), which is responsible for the transport of monoamine neurotransmitters such as dopamine, serotonin, and norepinephrine. By inhibiting VMAT2, this compound can alter the release and uptake of these neurotransmitters, which can have significant effects on neuronal signaling and behavior.
properties
IUPAC Name |
N-[(2,4-dimethoxyphenyl)carbamothioyl]-2-phenylacetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N2O3S/c1-21-13-8-9-14(15(11-13)22-2)18-17(23)19-16(20)10-12-6-4-3-5-7-12/h3-9,11H,10H2,1-2H3,(H2,18,19,20,23) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OTVQXBLDWXLWOE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)NC(=S)NC(=O)CC2=CC=CC=C2)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
1.7 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID47198435 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
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